Cas no 1228506-95-3 (2-Bromo-n-(2,4-difluorobenzyl)acetamide)

• Product Name: 2-Bromo-n-(2,4-difluorobenzyl)acetamide
• CAS No: 1228506-95-3
• MF: C₉H₈BrF₂NO
• MW: 264.066728591919
• MDL: MFCD18856454
• CID: 5057364
• Update Time: 2026-02-28

2-Bromo-n-(2,4-difluorobenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-n-(2,4-difluorobenzyl)acetamide
• 2-bromo-N-[(2,4-difluorophenyl)methyl]acetamide

• MDL： MFCD18856454
• Inchi： 1S/C9H8BrF2NO/c10-4-9(14)13-5-6-1-2-7(11)3-8(6)12/h1-3H,4-5H2,(H,13,14)
• InChI Key： QFASOSRYKBQJCH-UHFFFAOYSA-N
• SMILES： BrCC(NCC1C=CC(=CC=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-n-(2,4-difluorobenzyl)acetamide

Introduction to 2-Bromo-n-(2,4-difluorobenzyl)acetamide (CAS No: 1228506-95-3)

2-Bromo-n-(2,4-difluorobenzyl)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1228506-95-3, represents a class of derivatives that exhibit promising biological activities, making it a valuable candidate for further exploration in drug development. The molecular structure of this compound incorporates both bromine and fluorine substituents, which are strategically positioned to modulate its interactions with biological targets.

The presence of a bromine atom in the molecule enhances its reactivity, allowing for further functionalization through various chemical transformations. This property is particularly useful in synthetic chemistry, where it can serve as a versatile intermediate for constructing more complex molecules. On the other hand, the two fluorine atoms at the 2 and 4 positions of the benzyl group contribute to the compound's stability and influence its electronic properties, thereby affecting its binding affinity and pharmacokinetic profile.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of halogenated aromatic compounds. 2-Bromo-n-(2,4-difluorobenzyl)acetamide has been studied for its potential applications in several therapeutic areas, including oncology, inflammation, and infectious diseases. The compound's ability to interact with specific biological pathways has made it a focus of academic and industrial research efforts aimed at identifying new drug candidates.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have utilized 2-bromo-n-(2,4-difluorobenzyl)acetamide as a building block to create derivatives that exhibit improved solubility, bioavailability, and target specificity. These advancements underscore the importance of this compound in the broader context of drug discovery and development.

The pharmacological activity of 2-bromo-n-(2,4-difluorobenzyl)acetamide has been explored through both computational modeling and experimental studies. Computational approaches have helped to elucidate its potential binding modes with biological targets, while experimental investigations have provided insights into its efficacy and safety profiles. These studies have revealed that the compound exhibits notable interactions with enzymes and receptors involved in critical cellular processes.

Recent research has highlighted the compound's potential in modulating inflammatory pathways, which are implicated in a wide range of diseases. By targeting specific enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), 2-bromo-n-(2,4-difluorobenzyl)acetamide has shown promise in reducing inflammation and alleviating associated symptoms. Additionally, its interaction with certain ion channels has been investigated for potential applications in managing neurological disorders.

The synthesis of 2-bromo-n-(2,4-difluorobenzyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such specialized molecules.

The safety profile of 1228506-95-3 is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed various parameters, including acute toxicity, chronic exposure effects, and potential side reactions. The results have indicated that the compound is well-tolerated at relevant doses, although further investigations are necessary to fully understand its long-term effects.

In conclusion,1228506-95-3 stands out as a significant compound in pharmaceutical research due to its structural features and biological activities. Its role as an intermediate in drug synthesis and its potential therapeutic applications make it a valuable asset in the quest for novel treatments. As research continues to uncover new insights into its properties and mechanisms of action,1228506-95-3 is poised to play an increasingly important role in addressing unmet medical needs.